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Compound of Interest

Compound Name: Btqbt

Cat. No.: B169727 Get Quote

This document provides immediate safety and logistical information for the proper handling and

disposal of BTQBT (Bis(1,2,5-thiadiazolo)-p-quinobis(1,3-dithiole)). The following procedures

are designed to ensure the safety of researchers, scientists, and drug development

professionals in a laboratory setting.

Chemical Identification and Properties
A Safety Data Sheet (SDS) from TCI America provides key information for BTQBT (purified by

sublimation)[1].
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Property Value

Chemical Name
4,8-Bis(1,3-dithiol-2-ylidene)-4H,8H-benzo[1,2-

c:4,5-c']bis[1][2]thiadiazole

CAS Number 135704-54-0[1]

Molecular Formula C12H4N4S6[1]

Molecular Weight 396.55[1]

Appearance Solid

Stability Stable under proper conditions[1]

Incompatible Materials Oxidizing agents[1]

Hazardous Decomposition Products
Carbon dioxide, Carbon monoxide, Nitrogen

oxides (NOx), Sulfur oxides[1]

This data is derived from the Safety Data Sheet for BTQBT (purified by sublimation) and

should be used as a primary reference for handling and safety procedures.

Disposal Protocol for BTQBT
The disposal of BTQBT must adhere to all federal, state, and local regulations. The waste

generator is responsible for ensuring compliance[1]. The following protocol is based on the

manufacturer's safety data sheet.

Objective: To safely dispose of BTQBT waste while minimizing environmental impact and

ensuring regulatory compliance.

Materials:

BTQBT waste (solid or in solution)

Appropriate waste container (clearly labeled)

Combustible solvent (if applicable)

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat
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Procedure:

Waste Segregation and Collection:

Collect all BTQBT waste in a designated, properly labeled, and sealed container.

Do not mix with incompatible materials, such as oxidizing agents[1].

Disposal Options (in order of preference):

Recycling: If possible, recycle the material back into a chemical process[1]. Consult with

your institution's Environmental Health & Safety (EHS) department to determine if this is a

viable option.

Incineration:

The recommended method for disposal is to dissolve or mix the material with a

combustible solvent[1].

Burn the resulting mixture in a chemical incinerator equipped with an afterburner and

scrubber system[1].

This procedure must be carried out by authorized personnel at a licensed waste

disposal facility.

Environmental Protection:

Under no circumstances should BTQBT be allowed to enter the environment.

Prevent the product from entering drains, waterways, or the soil[1].

Container Disposal:

Dispose of the empty container as unused product, following the same hazardous waste

protocols[1].

Consult EHS:
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Always consult with your institution's EHS department for specific guidance and to ensure

compliance with all applicable regulations.

BTQBT Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

BTQBT.
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Start: BTQBT Waste Generated

Segregate and Collect Waste in Labeled Container

Is Recycling an Option?

Consult EHS and Recycle to Process

Yes

Prepare for Incineration

No

End: Disposal Complete

Dissolve or Mix with a Combustible Solvent

Arrange for Disposal at a Licensed Chemical Incinerator

Strictly Prohibit Environmental Release (Drains, Soil, Waterways)

Click to download full resolution via product page

Caption: Workflow for the proper disposal of BTQBT waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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